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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

Introduction

2,2'-Dinitrobibenzyl, also known as 1,2-bis(2-nitrophenyl)ethane, is a chemical compound

with the molecular formula C₁₄H₁₂N₂O₄.[1][2] It serves as a key intermediate in the synthesis of

various organic molecules, including antiepileptic drugs like Carbamazepine.[3][4] This

document outlines a high-yield experimental protocol for the synthesis of 2,2'-Dinitrobibenzyl
via the oxidative coupling of 2-nitrotoluene. The procedure has been optimized to achieve a

high yield by using bromine as the oxidizing agent in the presence of a strong base.[5]

Safety Precautions

Researchers should handle all chemicals with care, using appropriate personal protective

equipment (PPE), including gloves, goggles, and a lab coat.[6] The reaction should be

performed in a well-ventilated fume hood. 2,2'-Dinitrobibenzyl is classified as a hazardous

chemical that may cause skin, eye, and respiratory system irritation.[2][6]

Data Presentation
The following table summarizes the key quantitative data associated with the described

synthesis protocol.
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Parameter Value Reference

Starting Material 2-Nitrotoluene [1]

Product 2,2'-Dinitrobibenzyl [1]

Yield 95% [1][5]

Melting Point 121 °C [1]

Molecular Formula C₁₄H₁₂N₂O₄ [1][4][7]

Molecular Weight 272.26 g/mol [1][4][7]

Appearance White solid [1]

Rf value 0.33 (n-pentane/CH₂Cl₂ , 1:1) [1]

Experimental Protocol: Oxidative Coupling of 2-
Nitrotoluene
This protocol details the synthesis of 2,2'-Dinitrobibenzyl from 2-nitrotoluene, adapted from

the method described by Moormann, Langbehn, and Herges.[5]

Materials and Reagents:

2-Nitrotoluene (2.00 g, 15.0 mmol)

Potassium t-butoxide

Bromine (3.12 g, 19.5 mmol)

Dry Tetrahydrofuran (THF) (90 mL)

Dichloromethane (CH₂Cl₂)

Saturated sodium thiosulfate solution

Saturated sodium chloride solution (brine)
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Magnesium sulfate (MgSO₄)

Ethanol (EtOH)

Deionized Water (H₂O)

Ice

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen gas inlet

Ice bath

Separatory funnel

Rotary evaporator

Filtration apparatus (Büchner funnel)

Procedure:

Reaction Setup: Under a nitrogen atmosphere, dissolve 2-nitrotoluene (2.00 g, 15.0 mmol) in

dry THF (90 mL) in a round-bottom flask.[1]

Base Addition: Cool the solution to 0 °C using an ice bath. Add potassium t-butoxide and stir

the reaction mixture for 2 minutes.[1]

Oxidation: Add bromine (3.12 g, 19.5 mmol) to the reaction mixture. Continue stirring for an

additional 5 minutes at 20 °C.[1]

Quenching and Precipitation: Pour the reaction mixture into 500 mL of an ice/water slurry. A

precipitate will form.[1]

Workup:
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Filter the precipitate using a Büchner funnel.[1]

Extract the aqueous filtrate with CH₂Cl₂ (3 x 100 mL).[1]

Combine all the organic layers and wash them sequentially with saturated sodium

thiosulfate solution and saturated sodium chloride solution.[1]

Dry the combined organic layer over anhydrous MgSO₄.[1]

Purification:

Filter off the MgSO₄ and concentrate the organic solution under reduced pressure using a

rotary evaporator.[1]

Purify the resulting crude product by crystallization from a water/ethanol mixture (1:2

ratio).[1]

Final Product: The purified product, 2,2'-dinitrobibenzyl, is obtained as a white solid (1.94

g, 7.13 mmol, 95% yield).[1]

Characterization Data:

¹H NMR (500.1 MHz, CDCl₃): δ = 7.96 (dd, J = 8.2 Hz, J = 1.2 Hz, 2H), 7.54 (pseudo t, 2H),

7.42 (dd, J = 7.7 Hz, J = 1.3 Hz, 2H), 7.38 (pseudo t, 2H), 3.25 (s, 4H, CH₂).[1]

¹³C NMR (125.8 MHz, CDCl₃): δ = 149.37, 136.01, 133.30, 132.49, 127.56, 124.84, 34.44.[1]

Mass Spec (EI, 70 eV): m/z (%) = 273 (1) [M + H]⁺, 136 (100).[1]

IR (ATR): 1608, 1576, 1509, 1344 cm⁻¹.[1]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2,2'-
Dinitrobibenzyl.
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Caption: Workflow for the synthesis of 2,2'-Dinitrobibenzyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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